Cas no 2189893-38-5 (N-[(3-Ethyltriazol-4-yl)methyl]prop-2-enamide)

• Product Name: N-[(3-Ethyltriazol-4-yl)methyl]prop-2-enamide
• CAS No: 2189893-38-5
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 5409971
• PubChem ID: 132317217
• Update Time: 2025-06-08

N-[(3-Ethyltriazol-4-yl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-Ethyl-1H-1,2,3-triazol-5-yl)methyl]-2-propenamide
• N-[(3-Ethyltriazol-4-yl)methyl]prop-2-enamide
• AKOS034007085
• Z3402251801
• N-[(1-ethyl-1H-1,2,3-triazol-5-yl)methyl]prop-2-enamide
• EN300-6702048
• 2189893-38-5

• Inchi： 1S/C8H12N4O/c1-3-8(13)9-5-7-6-10-11-12(7)4-2/h3,6H,1,4-5H2,2H3,(H,9,13)
• InChI Key： CMKDVRKLLUQQST-UHFFFAOYSA-N
• SMILES： O=C(C=C)NCC1=CN=NN1CC

Computed Properties

• Exact Mass: 180.10111102g/mol
• Monoisotopic Mass: 180.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.84±0.46(Predicted)

Additional information on N-[(3-Ethyltriazol-4-yl)methyl]prop-2-enamide

N-[(3-Ethyltriazol-4-yl)methyl]prop-2-enamide and Its Significance in Modern Chemical Biology

N-[(3-Ethyltriazol-4-yl)methyl]prop-2-enamide, with the CAS number 2189893-38-5, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular interactions. The presence of an ethyltriazolyl moiety and an amide functional group contributes to its distinctive chemical properties, making it a candidate for further exploration in various biochemical pathways.

The structural composition of N-[(3-Ethyltriazol-4-yl)methyl]prop-2-enamide is pivotal in understanding its biological activity. The ethyltriazol-4-yl group introduces a heterocyclic ring system that is known for its stability and versatility in binding to biological targets. This feature is particularly relevant in the context of drug design, where heterocyclic compounds often serve as key structural elements in lead molecules. The amide group, on the other hand, contributes to the compound's solubility and reactivity, facilitating its interaction with biological systems.

Recent advancements in chemical biology have highlighted the importance of small molecules like N-[(3-Ethyltriazol-4-yl)methyl]prop-2-enamide in modulating cellular processes. Studies have demonstrated that such compounds can interact with enzymes and receptors, influencing various signaling pathways. For instance, research has shown that derivatives of this class of molecules exhibit inhibitory effects on certain enzymes implicated in inflammatory responses. This suggests that N-(3-Ethyltriazol-4-yl)methyl]prop-2-enamide could be a valuable tool in developing therapeutic strategies for inflammatory conditions.

The chemical synthesis of N-(3-Ethyltriazol-4-yl)methyl]prop-2-enamide is another area of interest. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazolyl ring system efficiently. Additionally, protecting group strategies are often utilized to safeguard sensitive functional groups during the synthetic process. These synthetic methodologies not only highlight the compound's synthetic accessibility but also underscore the advancements in organic chemistry that enable the construction of complex molecular architectures.

In vitro studies have provided insights into the pharmacological profile of N-(3-Ethyltriazol-4-yl)methyl]prop-2-enamide. These studies have focused on evaluating its interactions with target proteins and assessing its potential as a drug candidate. For example, computational modeling has been used to predict how this compound might bind to specific enzymes or receptors. Such predictions are crucial for designing experiments that validate these interactions experimentally. Furthermore, high-throughput screening techniques have been employed to identify potential biological activities associated with this molecule.

The role of computational chemistry in understanding the behavior of N-(3-Ethyltriazol-4-yl)methyl]prop-2-enamide cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided detailed insights into its structural dynamics and electronic properties. These computational approaches complement experimental data by offering a virtual laboratory where hypotheses can be tested rapidly and efficiently. The integration of computational methods with experimental techniques has accelerated the pace of drug discovery, making compounds like N-(3-Ethyltriazol(4)-methyl]prop(2)-enamide more accessible for therapeutic development.

The potential applications of N-(3-Ethyltriazol(4)-methyl]prop(2)-enamide extend beyond traditional pharmaceuticals. Research is ongoing into its use as a biochemical probe to study enzyme mechanisms and as a scaffold for designing novel therapeutics. The versatility of this compound lies in its ability to interact with multiple targets, offering a platform for developing multifunctional drugs that address complex diseases.

In conclusion, N-(3-Ethyltriazol(4)-methyl]prop(2)-enamide (CAS no. 2189893-385) is a compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and computational methods, make it a promising candidate for further exploration. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of innovative therapeutic strategies.